3-({4-[2-(4-morpholinyl)-4-pyrimidinyl]-1-piperazinyl}carbonyl)-2H-chromen-2-one
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Overview
Description
3-({4-[2-(4-morpholinyl)-4-pyrimidinyl]-1-piperazinyl}carbonyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C22H23N5O4 and its molecular weight is 421.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 421.17500423 g/mol and the complexity rating of the compound is 702. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
- Anticancer Potential : Compounds with structures related to 3-({4-[2-(4-morpholinyl)-4-pyrimidinyl]-1-piperazinyl}carbonyl)-2H-chromen-2-one have been synthesized and evaluated for their anticancer activities. These compounds showed promising anti-proliferative activities against human breast cancer cell lines and human embryonic kidney cells, with some derivatives exhibiting better activity than standard drugs like curcumin. Molecular docking studies revealed good binding affinities with Bcl-2 protein, suggesting a potential mechanism for their anticancer effects (Parveen et al., 2017).
Chemical Synthesis Techniques
- Efficient Synthesis Methods : Research has been conducted on the development of efficient synthesis methods for derivatives of the compound, demonstrating the utility of multi-component one-pot synthesis techniques. These methods facilitate the creation of complex molecules with potential pharmacological applications, showcasing the compound's versatility in drug development (Bhat et al., 2018).
Anti-inflammatory and Analgesic Activities
- Anti-inflammatory Properties : A series of derivatives have been synthesized and shown significant anti-inflammatory activity in vivo, suggesting their potential as novel therapeutic agents for treating inflammation-related disorders (Chaydhary et al., 2015).
Materials Science Applications
- Ionic Liquid Crystals : The structural motifs related to this compound have been explored for the design of ionic liquid crystals, showing a rich mesomorphic behavior with applications in advanced materials science (Lava et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-[4-(2-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carbonyl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N5O4/c28-20(17-15-16-3-1-2-4-18(16)31-21(17)29)26-9-7-25(8-10-26)19-5-6-23-22(24-19)27-11-13-30-14-12-27/h1-6,15H,7-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZBAPFZEKHUDRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC(=NC=C2)N3CCOCC3)C(=O)C4=CC5=CC=CC=C5OC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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